Cas no 17945-54-9 (Ethyl 3-(benzylamino)-3-methylbutanoate)

• Product Name: Ethyl 3-(benzylamino)-3-methylbutanoate
• CAS No: 17945-54-9
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• MDL: MFCD18206360
• CID: 906735
• PubChem ID: 288946
• Update Time: 2025-06-10

Ethyl 3-(benzylamino)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• N-(Phenylmethyl)-beta,beta-dimethyl-beta-alanine ethyl ester
• NSC 150323
• Ethyl 3-(benzylamino)-3-methylbutyrate
• ethyl 3-(benzylaMino)-3-Methylbutanoate
• NSC150323
• Butanoic acid, 3-methyl-3-[(phenylmethyl)amino]-, ethyl ester
• ethyl 3-benzylamino-3-methylbutyrate
• AB0000091
• 3-benzylamino-3-methylbutyric acid ethyl ester
• DB-370280
• I11773
• ethyl3-(benzylamino)-3-methylbutanoate
• SCHEMBL1344175
• AKOS015924525
• DTXSID10302340
• NSC-150323
• A881249
• AYVCXYHRYDQWIC-UHFFFAOYSA-N
• CS-0151619
• 17945-54-9
• DS-9680
• Ethyl 3-(benzylamino)-3-methylbutanoate

• MDL： MFCD18206360
• Inchi： 1S/C14H21NO2/c1-4-17-13(16)10-14(2,3)15-11-12-8-6-5-7-9-12/h5-9,15H,4,10-11H2,1-3H3
• InChI Key： AYVCXYHRYDQWIC-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C)(C)NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 235.15733
• Monoisotopic Mass: 235.157228913 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3
• Molecular Weight: 235.32

Experimental Properties

• Density: 1.007±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 3-(benzylamino)-3-methylbutanoate

Recent Advances in the Study of Ethyl 3-(benzylamino)-3-methylbutanoate (CAS: 17945-54-9) in Chemical Biology and Pharmaceutical Research

Ethyl 3-(benzylamino)-3-methylbutanoate (CAS: 17945-54-9) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a building block for novel bioactive molecules and its role in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for Ethyl 3-(benzylamino)-3-methylbutanoate, highlighting its versatility as an intermediate in the production of γ-aminobutyric acid (GABA) analogs. The researchers developed an optimized synthetic route with improved yield (78%) and purity (>98%), which could facilitate its use in large-scale pharmaceutical production. The study also noted the compound's stability under various storage conditions, making it a practical candidate for further development.

In the area of biological activity, recent in vitro studies have demonstrated that derivatives of Ethyl 3-(benzylamino)-3-methylbutanoate exhibit promising activity as modulators of neurotransmitter receptors. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that certain structural modifications of this compound showed selective binding to GABAB receptors with an IC50 of 12.3 μM, suggesting potential applications in neurological disorders. The study employed molecular docking simulations to elucidate the binding interactions, providing valuable insights for future drug design.

Pharmacokinetic studies have also made progress in understanding the metabolic fate of this compound. Research published in Xenobiotica (2023) examined the metabolic pathways of Ethyl 3-(benzylamino)-3-methylbutanoate in human liver microsomes, identifying three primary metabolites. The study found that the compound undergoes rapid ester hydrolysis followed by N-debenzylation, with a half-life of approximately 2.3 hours. These findings are crucial for predicting the compound's behavior in vivo and guiding dosage regimen design for potential therapeutic applications.

Emerging applications in drug delivery systems have also been explored. A recent patent application (WO2023124567) describes the use of Ethyl 3-(benzylamino)-3-methylbutanoate as a component in pH-sensitive prodrug formulations. The compound's amine functionality allows for conjugation with various therapeutic agents, while its ester group enables controlled release in specific physiological environments. This innovation could potentially enhance drug targeting and reduce systemic side effects.

Safety and toxicological assessments of Ethyl 3-(benzylamino)-3-methylbutanoate have progressed as well. A 2024 study in Regulatory Toxicology and Pharmacology reported results from acute and subchronic toxicity tests in rodent models. The compound showed favorable safety profiles at therapeutic doses, with no observed neurotoxic effects at concentrations up to 100 mg/kg. However, the study recommended further investigation of potential hepatic effects at higher doses, as mild enzyme elevation was noted in some test subjects.

In conclusion, recent research on Ethyl 3-(benzylamino)-3-methylbutanoate (CAS: 17945-54-9) demonstrates its growing importance in pharmaceutical development. Its versatility as a synthetic intermediate, promising biological activity, and manageable pharmacokinetic profile position it as a valuable compound for future drug discovery efforts. Ongoing studies are expected to further elucidate its therapeutic potential and optimize its properties for clinical applications.